Cas no 2138519-34-1 (2-[4-(4-formylphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid)

• Product Name: 2-[4-(4-formylphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid
• CAS No: 2138519-34-1
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 6605712
• PubChem ID: 165800646
• Update Time: 2025-06-07

2-[4-(4-formylphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-formylphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid
• 2138519-34-1
• EN300-1155437

• Inchi： 1S/C13H13N3O3/c1-13(2,12(18)19)16-7-11(14-15-16)10-5-3-9(8-17)4-6-10/h3-8H,1-2H3,(H,18,19)
• InChI Key： OZTPEYCRRNTTED-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N1C=C(C2C=CC(C=O)=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-[4-(4-formylphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid

Recent Advances in the Study of 2-[4-(4-formylphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid (CAS: 2138519-34-1)

The compound 2-[4-(4-formylphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid (CAS: 2138519-34-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this compound as a versatile building block in click chemistry, particularly in the synthesis of triazole-based derivatives. The presence of both a formyl group and a carboxylic acid moiety in its structure allows for further functionalization, making it a valuable intermediate in the development of novel bioactive molecules. Researchers have successfully utilized this compound in the synthesis of targeted inhibitors for various enzymes, including kinases and proteases, which are implicated in numerous diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 2-[4-(4-formylphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid as potent inhibitors of a specific kinase involved in cancer progression. The study employed a combination of molecular docking and in vitro assays to validate the binding affinity and inhibitory activity of these derivatives. The results indicated a promising avenue for the development of new anticancer agents.

Another notable application of this compound lies in its use as a linker in antibody-drug conjugates (ADCs). Recent advancements in ADC technology have leveraged the reactivity of the formyl group to achieve site-specific conjugation, thereby improving the stability and efficacy of these therapeutic agents. A study published in Bioconjugate Chemistry detailed the successful incorporation of this compound into ADCs targeting HER2-positive breast cancer cells, showcasing its potential in targeted therapy.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Researchers are actively exploring modifications to enhance solubility, bioavailability, and metabolic stability. Computational approaches, such as quantitative structure-activity relationship (QSAR) modeling, are being employed to guide these efforts and accelerate the discovery of clinically viable candidates.

In conclusion, 2-[4-(4-formylphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid (CAS: 2138519-34-1) represents a highly versatile and promising scaffold in medicinal chemistry. Its applications span from enzyme inhibition to targeted drug delivery, underscoring its potential to address unmet medical needs. Continued research and development in this area are expected to yield novel therapeutics with improved efficacy and safety profiles.